Cas no 58304-98-6 (butyl chloromethyl carbonate)

• Product Name: butyl chloromethyl carbonate
• CAS No: 58304-98-6
• MF: C₆H₁₁ClO₃
• MW: 166.602741479874
• CID: 2833491
• PubChem ID: 15256996
• Update Time: 2025-04-21

butyl chloromethyl carbonate Chemical and Physical Properties

Names and Identifiers

• butyl chloromethyl carbonate
• EN300-130504
• DTXSID60570557
• Butyl (chloromethyl) carbonate
• MBUCWFHXWNITCQ-UHFFFAOYSA-N
• DTXCID80521329
• n-butyl chloromethyl carbonate
• ICA30498
• carbonic acid butyl ester chloromethyl ester
• SCHEMBL1902429
• 58304-98-6
• Carbonic acid, butyl chloromethyl ester
• Butyl(chloromethyl)carbonate
• AKOS006381967
• 869-795-7

• Inchi： 1S/C6H11ClO3/c1-2-3-4-9-6(8)10-5-7/h2-5H2,1H3
• InChI Key： MBUCWFHXWNITCQ-UHFFFAOYSA-N
• SMILES： ClCOC(=O)OCCCC

Computed Properties

• Exact Mass: 166.0396719Da
• Monoisotopic Mass: 166.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų